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Introduction
Hemopressin, a nonapeptide derived from the α-chain of hemoglobin, has emerged as a

significant modulator of food intake. It acts as a selective inverse agonist for the cannabinoid

receptor 1 (CB1), a key component of the endocannabinoid system which plays a crucial role in

regulating appetite and energy balance.[1][2] Understanding the dose-dependent effects of

Hemopressin on food intake is critical for its potential development as a therapeutic agent for

appetite-related disorders. These application notes provide a comprehensive overview of the

dose-response relationship of rat Hemopressin on food intake, detailed experimental protocols

for its administration, and a summary of its underlying signaling mechanism.

Data Presentation
The following tables summarize the quantitative data from dose-response studies of

Hemopressin on food intake in rats, administered both centrally (intracerebroventricularly) and

systemically (intraperitoneally).

Table 1: Effect of Intracerebroventricular (ICV) Administration of Hemopressin on Night-time

Food Intake in Rats
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Dose
(nmol)

Time
Post-
Injectio
n

Mean
Food
Intake
(g) ±
SEM
(Vehicle
)

Mean
Food
Intake
(g) ±
SEM
(Hemop
ressin)

%
Decreas
e in
Food
Intake

n (per
group)

p-value
Referen
ce

10 1 hour 2.5 ± 0.3 1.5 ± 0.2 40% 6 < 0.05

Dodd et

al.,

2010[3]

[4]

Table 2: Effect of Intraperitoneal (IP) Administration of Hemopressin on Food Intake in Mice*

Dose
(nmol/k
g)

Time
Post-
Injectio
n

Mean
Food
Intake
(g) ±
SEM
(Vehicle
)

Mean
Food
Intake
(g) ±
SEM
(Hemop
ressin)

%
Decreas
e in
Food
Intake

n (per
group)

p-value
Referen
ce

500 1 hour 0.8 ± 0.1 0.6 ± 0.1 25% 6 > 0.05

Dodd et

al.,

2010[3]

500 2 hours 1.2 ± 0.1 0.8 ± 0.1 33% 6 < 0.05

Dodd et

al.,

2010[3]

500 4 hours 1.6 ± 0.2 1.1 ± 0.2 31% 6 < 0.05

Dodd et

al.,

2010[3]

500 24 hours 4.5 ± 0.3 4.3 ± 0.3 4% 6 > 0.05

Dodd et

al.,

2010[3]
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*Data from mice is provided as a reference for systemic administration protocols, as detailed

dose-response data for intraperitoneal administration in rats was not available in the primary

reference.

Experimental Protocols
Protocol 1: Intracerebroventricular (ICV) Cannulation
and Injection in Rats
This protocol describes the surgical implantation of a guide cannula into the lateral ventricle of

a rat for the direct central administration of Hemopressin.

Materials:

Adult male Wistar rats (250-300g)

Stereotaxic apparatus

Anesthetic (e.g., ketamine/xylazine cocktail)

Guide cannula and dummy cannula

Dental cement and anchor screws

Surgical instruments

Hemopressin (rat)

Sterile 0.9% saline (vehicle)

Injection cannula and tubing connected to a microsyringe pump

Procedure:

Animal Preparation: Anesthetize the rat and mount it in the stereotaxic apparatus. Shave the

scalp and clean with an antiseptic solution.

Surgical Implantation:
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Make a midline incision on the scalp to expose the skull.

Using a dental drill, create a small burr hole over the target coordinates for the lateral

ventricle (e.g., 0.8 mm posterior to bregma, 1.5 mm lateral to the midline).

Implant the guide cannula to the desired depth (e.g., 3.5 mm ventral from the skull

surface).

Secure the cannula to the skull using dental cement and anchor screws.

Insert a dummy cannula to keep the guide cannula patent.

Post-operative Care and Recovery:

Administer post-operative analgesics as required.

House rats individually and allow them to recover for at least one week before the

experiment.

Hemopressin Preparation and Injection:

Dissolve Hemopressin in sterile 0.9% saline to the desired concentration (e.g., 10 nmol in

5 µl).

On the day of the experiment, gently restrain the rat and remove the dummy cannula.

Insert the injection cannula (which extends slightly beyond the tip of the guide cannula)

and infuse the Hemopressin solution or vehicle over a period of 1-2 minutes.

Leave the injector in place for an additional minute to allow for diffusion.

Replace the dummy cannula.

Food Intake Measurement:

Provide a pre-weighed amount of standard chow immediately after the injection.

Measure food intake at specified time points (e.g., 1, 2, 4, and 24 hours) by weighing the

remaining food and any spillage.
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Protocol 2: Intraperitoneal (IP) Injection in Rats for Food
Intake Studies
This protocol details the systemic administration of Hemopressin via intraperitoneal injection.

Materials:

Adult male rats

Hemopressin (rat)

Vehicle solution (e.g., 0.9% w/v NaCl, 10% DMSO, 20% 2-hydroxypropyl-β-cyclodextrin)[3]

Sterile syringes and needles (e.g., 25-27 gauge)

Animal scale

Procedure:

Animal Handling and Acclimation:

Handle the rats for several days prior to the experiment to acclimate them to the injection

procedure.

House rats individually for accurate food intake measurement.

Hemopressin Preparation:

Dissolve Hemopressin in the vehicle to the desired concentration. The final injection

volume should be appropriate for the rat's body weight (e.g., 1-2 ml/kg).

Injection Procedure:

Weigh the rat to determine the correct injection volume.

Gently restrain the rat, exposing the lower abdominal area.
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Insert the needle at a 45-degree angle into the lower right or left abdominal quadrant,

avoiding the midline to prevent damage to the bladder or cecum.

Aspirate briefly to ensure the needle has not entered a blood vessel or organ.

Inject the Hemopressin solution or vehicle.

Food Intake Measurement:

Experiments are often conducted at the beginning of the dark cycle when rats are most

active and feed.

Provide a pre-weighed amount of standard chow immediately after the injection.

Measure food intake at specified time points (e.g., 1, 2, 4, and 24 hours) by weighing the

remaining food and any spillage.
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Caption: Signaling pathway of Hemopressin in reducing food intake.
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Caption: Experimental workflow for Hemopressin food intake studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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